(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
“(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid” is a chiral amino acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group, a 5-methylthiophen-2-yl substituent, and a propanoic acid backbone. The compound’s stereochemistry is defined by the (3R) configuration at the β-carbon, which is critical for its biological interactions and synthetic utility. The Boc group serves as a protective moiety for the amine during synthetic processes, enhancing stability and enabling selective reactivity in multi-step syntheses . This compound is likely utilized as an intermediate in peptide synthesis or as a building block for pharmaceuticals targeting proteases or receptors sensitive to thiophene-containing motifs.
Properties
Molecular Formula |
C13H19NO4S |
|---|---|
Molecular Weight |
285.36 g/mol |
IUPAC Name |
(3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-methylthiophen-2-yl)propanoic acid |
InChI |
InChI=1S/C13H19NO4S/c1-8-5-6-10(19-8)9(7-11(15)16)14-12(17)18-13(2,3)4/h5-6,9H,7H2,1-4H3,(H,14,17)(H,15,16)/t9-/m1/s1 |
InChI Key |
MFUAORVQWPTJAF-SECBINFHSA-N |
Isomeric SMILES |
CC1=CC=C(S1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C |
Canonical SMILES |
CC1=CC=C(S1)C(CC(=O)O)NC(=O)OC(C)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid typically involves multiple steps:
Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, such as the Gewald reaction, which involves the condensation of a ketone, sulfur, and a nitrile.
Introduction of the Methyl Group: The methyl group can be introduced via Friedel-Crafts alkylation using methyl chloride and a Lewis acid catalyst like aluminum chloride.
Amino Group Protection: The amino group is protected using tert-butoxycarbonyl chloride (Boc-Cl) in the presence of a base like triethylamine.
Formation of the Propanoic Acid Moiety: The final step involves the coupling of the protected amino thiophene with a suitable propanoic acid derivative under conditions such as peptide coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the synthesis using large-scale reactors.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The thiophene ring can undergo oxidation reactions to form sulfoxides or sulfones.
Reduction: The carbonyl group in the Boc protecting group can be reduced to an alcohol.
Substitution: The methyl group on the thiophene ring can be substituted with other groups through electrophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) for sulfoxide formation.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) for reducing the carbonyl group.
Substitution: Reagents like bromine (Br2) for bromination of the thiophene ring.
Major Products
Oxidation: Thiophene sulfoxide or sulfone.
Reduction: Boc-protected amino alcohol.
Substitution: Bromomethylthiophene derivatives.
Scientific Research Applications
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid has several applications in scientific research:
Medicinal Chemistry: It can be used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific receptors or enzymes.
Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, including peptides and heterocyclic compounds.
Biological Studies: The compound can be used in studies involving enzyme inhibition, receptor binding, and other biochemical assays.
Industrial Applications: It may be used in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid depends on its specific application. In medicinal chemistry, it may act by binding to a specific enzyme or receptor, thereby inhibiting its activity. The Boc protecting group can be removed under acidic conditions to reveal the free amino group, which can then interact with biological targets.
Comparison with Similar Compounds
Thiophene Derivatives
- (S)-2-((tert-Butoxycarbonyl)amino)-3-(thiophen-2-yl)propanoic acid (CAS 56675-37-7): Key Differences: Lacks the 5-methyl group on the thiophene ring and exhibits an (S)-configuration at the β-carbon. Impact: The absence of the methyl group reduces steric bulk and may lower lipophilicity (clogP ≈ 2.1 vs. ~2.5 for the 5-methyl analogue). The stereochemical inversion (S vs. R) could alter enzyme binding or metabolic stability .
Pyridinyl Derivatives
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridinyl)-n-3-yl)propanoic acid: Key Differences: Replaces thiophene with a pyridinyl group, introducing a basic nitrogen atom.
Aromatic Substitutents with Halogens or Electron-Donating Groups
Phenyl Derivatives
- (R)-3-(5-Bromo-2-methoxyphenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid: Key Differences: Contains a bromo (electron-withdrawing) and methoxy (electron-donating) group on a phenyl ring. Impact: The bromine increases molecular weight (MW ≈ 387.2) and may enhance halogen bonding, while the methoxy group improves solubility via hydrogen bonding. The phenyl ring lacks the conjugated π-system of thiophene, reducing aromatic stabilization .
Trifluoromethylphenyl Derivatives
- (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(2-(trifluoromethyl)phenyl)propanoic acid (CAS 1217762-48-5): Key Differences: Features a trifluoromethylphenyl group and an additional hydroxyl group at C2. Impact: The CF₃ group introduces strong electron-withdrawing effects and high metabolic stability. The hydroxyl group enhances polarity (clogP ≈ 1.8) but may limit blood-brain barrier penetration compared to the methylthiophene analogue .
Cyclic and Aliphatic Substituents
Pyrrolidine Derivatives
- rac-3-[(3R,4R)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidin-3-yl]propanoic acid: Key Differences: Incorporates a pyrrolidine ring with a methyl substituent. However, the racemic mixture complicates pharmacological evaluation .
Cyclobutyl Derivatives
- (S)-2-((tert-Butoxycarbonyl)amino)-3-cyclobutylpropanoic Acid: Key Differences: Substitutes thiophene with a cyclobutyl group.
Biological Activity
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid is a compound of significant interest in biochemical and pharmaceutical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 5-methylthiophenyl substituent, contributes to its biological activity. This article explores the compound's biological properties, mechanisms of action, and potential applications.
Chemical Structure and Properties
The molecular formula for (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid is . The presence of the Boc group provides stability and facilitates the compound's use in various synthetic pathways.
The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. The Boc group can be selectively removed under acidic conditions, allowing the free amino group to participate in further chemical reactions or interactions with biological targets. This mechanism enhances the compound's utility in drug design and development.
Enzyme Interaction
Research indicates that (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid can modulate enzyme activities, particularly those involved in metabolic pathways. For example, it has been shown to inhibit certain proteases, which are critical in various physiological processes.
Anti-inflammatory Effects
Preliminary studies suggest that this compound may exhibit anti-inflammatory properties. In vitro assays demonstrated that it could reduce the production of pro-inflammatory cytokines in immune cells, indicating its potential as an anti-inflammatory agent.
Antimicrobial Activity
There is emerging evidence supporting the antimicrobial properties of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-2-yl)propanoic acid. In laboratory tests, it has shown effectiveness against specific bacterial strains, suggesting its potential use in treating infections.
Case Studies
- Inhibition of Enzyme Activity : A study evaluated the compound's ability to inhibit serine proteases. The results indicated a dose-dependent inhibition, with an IC50 value suggesting significant potency at micromolar concentrations.
- Anti-inflammatory Mechanism : In a mouse model of inflammation, administration of the compound resulted in a marked decrease in edema and inflammatory markers compared to control groups, supporting its therapeutic potential in inflammatory diseases.
- Antimicrobial Screening : The compound was tested against various bacterial strains, including E. coli and Staphylococcus aureus. Results showed a minimum inhibitory concentration (MIC) that indicates promising antimicrobial activity.
Data Summary
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
